N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-oxo-4H-chromene-3-carboxamide

• IUPAC Name: N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-oxochromene-3-carboxamide
• InChI: InChI=1S/C17H9ClN2O3S2/c18-14-6-5-13(25-14)11-8-24-17(19-11)20-16(22)10-7-23-12-4-2-1-3-9(12)15(10)21/h1-8H,(H,19,20,22)
• InChI Key: XKCPEYNLZWTNFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)C(=O)NC3=NC(=CS3)C4=CC=C(S4)Cl
• Molecular Formula: C17H9ClN2O3S2
• Molecular Weight: 388.9 g/mol

Description

N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-oxo-4H-chromene-3-carboxamide, also known as CCT251236, is a small-molecule inhibitor that has been studied for its potential use in cancer treatment. The compound has shown promising results in preclinical studies and is currently being investigated for its clinical efficacy.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• .

Anti-Cancer Agents

• Thiophene-based compounds have been investigated for their potential as anti-cancer agents. .

Anti-Fungal Activity

• Thiophenes exhibit anti-fungal properties. .

Mechanism of Action

Target of Action

The primary targets of N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-oxo-4H-chromene-3-carboxamide are currently unknown. This compound is a derivative of thiophene, a heterocyclic compound that has been reported to possess a wide range of therapeutic properties . Thiophene derivatives have been found to interact with various targets, including kinases and estrogen receptors , suggesting that this compound may also interact with similar targets.

Mode of Action

Based on the known activities of related thiophene derivatives, it can be hypothesized that this compound may interact with its targets by forming covalent bonds, leading to changes in the targets’ function .

Biochemical Pathways

These could include pathways involved in inflammation, psychosis, arrhythmia, anxiety, fungal infections, oxidative stress, cell division, microbial infections, kinase signaling, and cancer .

Pharmacokinetics

Thiophene derivatives are generally soluble in most organic solvents but insoluble in water , which could impact their bioavailability.

Result of Action

Based on the known activities of related thiophene derivatives, it can be hypothesized that this compound may have anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinase inhibiting, and anti-cancer effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the temperature at which the compound is stored or administered could affect its stability and efficacy . Additionally, the compound’s solubility in various solvents could influence its distribution and absorption in the body .